(R)-6-(4-Aminophenyl)-5-methyl-4,5-dihydropyridazin-3(2H)-one
Overview
Description
"(R)-6-(4-Aminophenyl)-5-methyl-4,5-dihydropyridazin-3(2H)-one" is a compound that has garnered attention due to its significance in the pharmaceutical industry, particularly as a key synthetic intermediate for cardiotonic agents like levosimendan. This compound belongs to the pyridazinone family, which is known for its diverse pharmacological activities. Pyridazinone derivatives have been explored for their potential in treating cardiovascular diseases, showcasing a range of activities from vasodilation to beta-adrenergic antagonism (Lingping Cheng et al., 2019).
Synthesis Analysis
The synthesis of "(R)-6-(4-Aminophenyl)-5-methyl-4,5-dihydropyridazin-3(2H)-one" involves various chemical reactions, emphasizing the stereochemical aspects to obtain the desired R-enantiomer. Techniques such as polar organic solvent chromatography and supercritical fluid chromatography on polysaccharide-based stationary phases have been employed for the enantioseparation of this compound, showcasing the compound's importance in medicinal chemistry and the complexity of its synthesis (Lingping Cheng et al., 2019).
Molecular Structure Analysis
The molecular structure of pyridazinone derivatives, including "(R)-6-(4-Aminophenyl)-5-methyl-4,5-dihydropyridazin-3(2H)-one," is crucial for their biological activity. The presence of the aminophenyl group and the specific stereochemistry are key factors contributing to their interaction with biological targets, affecting their pharmacological profile (Lingping Cheng et al., 2019).
Chemical Reactions and Properties
Pyridazinone derivatives undergo various chemical reactions, including halogenation, amination, and cyclization, which are fundamental for modifying their chemical structure and tuning their biological activities. The ability to undergo these reactions makes pyridazinones versatile intermediates in medicinal chemistry (Hajja S. Alonazy et al., 2009).
Physical Properties Analysis
The physical properties of pyridazinone derivatives, such as solubility, melting point, and crystal structure, are essential for their formulation and application in drug development. These properties are influenced by the compound's molecular structure and play a significant role in its pharmacokinetics and pharmacodynamics (Lingping Cheng et al., 2019).
Chemical Properties Analysis
The chemical properties of "(R)-6-(4-Aminophenyl)-5-methyl-4,5-dihydropyridazin-3(2H)-one," such as reactivity, stability, and stereochemistry, are pivotal for its pharmacological action. These properties determine the compound's interaction with biological targets, influencing its efficacy and safety profile as part of cardiotonic therapies (Lingping Cheng et al., 2019).
Scientific Research Applications
-
Tetrakis (4-aminophenyl) ethene-doped perylene microcrystals for biosensing applications
- Methods of Application : The microcrystals were synthesized in the aqueous phase by a surfactant-assisted self-assembly method. The intense π–π stacking interactions between perylene monomers were suppressed by doping .
- Results or Outcomes : The microcrystals exhibited a significantly enhanced electrochemiluminescence (ECL) signal compared to that of perylene microcrystals (Pe MCs) in the presence of S2O82− as a co-reactant .
-
Synthesis and properties of new functionalized poly(imides)
- Summary of Application : The interaction of a new aromatic diamine with various dianhydrides of aromatic carboxylic acids via high-temperature polycondensation yields a number of new functionalized poly(imides) combining high thermal and mechanical characteristics with solubility in organic solvents .
- Methods of Application : The new aromatic diamine is synthesized and its interaction with various dianhydrides of aromatic carboxylic acids via high-temperature polycondensation yields a number of new functionalized poly(imides) .
- Results or Outcomes : The values of Tg vary from 208 to 230°C, and temperatures corresponding to 10% weight loss fall within the intervals 330–370 and 550–660°C (in air and argon, respectively) .
- 1-Amino-2-(4-aminophenyl)ethane
- Summary of Application : This compound is used in the synthesis of various organic compounds .
- Methods of Application : The specific methods of application can vary widely depending on the specific synthesis or reaction being performed .
- Results or Outcomes : The outcomes can also vary widely, but the use of this compound can enable the synthesis of a wide range of different organic compounds .
- 1-Amino-2-(4-aminophenyl)ethane
- Summary of Application : This compound is used in the synthesis of various organic compounds .
- Methods of Application : The specific methods of application can vary widely depending on the specific synthesis or reaction being performed .
- Results or Outcomes : The outcomes can also vary widely, but the use of this compound can enable the synthesis of a wide range of different organic compounds .
Safety And Hazards
properties
IUPAC Name |
(4R)-3-(4-aminophenyl)-4-methyl-4,5-dihydro-1H-pyridazin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O/c1-7-6-10(15)13-14-11(7)8-2-4-9(12)5-3-8/h2-5,7H,6,12H2,1H3,(H,13,15)/t7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDMRFHZLKNYRRO-SSDOTTSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(=O)NN=C1C2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC(=O)NN=C1C2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301177572 | |
Record name | (5R)-6-(4-Aminophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301177572 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-6-(4-Aminophenyl)-5-methyl-4,5-dihydropyridazin-3(2H)-one | |
CAS RN |
101328-85-2 | |
Record name | (5R)-6-(4-Aminophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=101328-85-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | OR 1855 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0101328852 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (5R)-6-(4-Aminophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301177572 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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